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Compound of Interest

Compound Name: 2-(2-Methylpropoxy)benzonitrile

CAS No.: 902093-98-5

Cat. No.: B3372405

Get Quote

Executive Summary & Compound Identification
2-(2-Methylpropoxy)benzonitrile (CAS: 902093-98-5), also known as 2-isobutoxybenzonitrile,

is an aromatic nitrile ether often used as a pharmaceutical intermediate.[1] Its disposal requires

a strict segregation protocol due to the dual hazards of the nitrile group (potential for cyanide

liberation under extreme conditions) and the ether moiety (flammability and potential peroxide

formation).

This guide replaces generic "organic waste" instructions with a chemically specific protocol

designed to prevent incompatible stream mixing and ensure complete destruction via

professional incineration.
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Parameter Data

CAS Number 902093-98-5

Molecular Formula C₁₁H₁₃NO

Molecular Weight 175.23 g/mol

Physical State Liquid (typically) or low-melting solid

Key Functional Groups Aromatic Nitrile (-CN), Isobutyl Ether (-O-iBu)

Solubility
Soluble in organic solvents (DCM, Ethyl

Acetate); Insoluble in water

Hazard Assessment & Risk Profiling
Before handling waste, you must understand the why behind the safety steps. This compound

presents a synergistic risk profile:

A. The Nitrile Hazard (The "Acid Rule")
Unlike simple aliphatic nitriles, aromatic nitriles are relatively stable. However, contact with

strong acids or uncontrolled oxidation can liberate Hydrogen Cyanide (HCN) gas.

Critical Directive: NEVER dispose of this chemical in "Acid Waste" containers.

Mechanism: Hydrolysis of the nitrile group in acidic media (

) is generally slow, but under exothermic conditions (e.g., mixing with concentrated acid
waste), the risk of HCN evolution increases significantly.[1]

B. The Ether Hazard (Peroxide Potential)
As an aryl-alkyl ether, 2-(2-Methylpropoxy)benzonitrile is less prone to peroxide formation

than diethyl ether, but it is not immune.[1]

Classification: Group D / Class 4 Peroxide Former (Peroxide formation possible upon long-

term storage).[1]
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Action: If the container is >12 months old or shows crystal formation around the cap, DO

NOT OPEN. Contact EHS immediately for remote opening/stabilization.

Pre-Disposal Handling & Segregation
Objective: Prepare the waste for safe transport to the central accumulation area.

Step 1: Purity Evaluation
Determine if the waste is the pure substance (P-listed/U-listed equivalent handling) or a

mixture.[1]

Pure Substance: If disposing of an old reagent bottle, keep it in the original container if

possible.

Reaction Mixture: If dissolved in a solvent, the solvent's hazards usually dictate the primary

waste stream, provided the nitrile concentration is <5%.

Step 2: Waste Stream Segregation
Use the following decision logic to select the correct waste container.
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Waste Composition
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DCM, Chloroform

Stream C: Non-Halogenated
Organic Waste

Acetone, MeOH, EtOAc

Stream D: Aqueous Waste
(DO NOT USE)

Water/Acid

Redirect: Nitriles
incompatible with

acidic aqueous waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(2-Methylpropoxy)benzonitrile waste.[1] Note the

critical redirection from aqueous acid streams.

Disposal Protocol (Step-by-Step)
Phase 1: Container Preparation[1]
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Select Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal

cans if the waste contains corrosive impurities.

Venting: Ensure the cap is vented if there is any risk of ongoing reaction, though for the pure

compound, a standard tight-sealing cap is required.

Phase 2: Labeling
Your label must be explicit to prevent downstream accidents at the incineration plant.

Primary Constituent: 2-(2-Methylpropoxy)benzonitrile[1][2]

Hazard Checkboxes: [x] Toxic [x] Flammable/Combustible [x] Irritant[1]

Specific Warning: "AROMATIC NITRILE - DO NOT MIX WITH ACIDS"

Phase 3: Final Disposal Method
Do not attempt chemical neutralization (e.g., alkaline hydrolysis) in the lab. The risk of

incomplete reaction or toxic byproduct generation outweighs the benefits.

Required Method:High-Temperature Incineration.[1]

Why: Incineration at >1000°C ensures the complete destruction of the nitrile bond (

) into

and

(with scrubbers handling any

).

Logistics: Hand off to your institution's licensed hazardous waste contractor (e.g., Veolia,

Clean Harbors, Triumvirate) as "Lab Pack - Organic Toxicity."[1]

Emergency Procedures
In the event of a spill or exposure, immediate action is required.[3][4][5]
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Spill Response (Lab Scale < 500 mL)
Evacuate & Ventilate: Clear the immediate area. Nitriles can be absorbed through the skin

and lungs.

PPE Upgrade: Wear double nitrile gloves, a lab coat, and a half-mask respirator with organic

vapor/acid gas cartridges if ventilation is poor.

Absorb: Do NOT use water. Use a dry absorbent (Vermiculite, Universal Spill Pads).

Decontaminate: Clean the surface with a mild detergent solution. Collect all absorbents into

a sealed bag labeled as hazardous waste.

First Aid (Cyanide Awareness)
While less potent than cyanide salts, significant exposure to benzonitriles can induce cyanide-

like hypoxia symptoms (dizziness, rapid breathing, confusion).[1]

Skin: Wash immediately with soap and water for 15 minutes.

Ingestion: Seek medical attention immediately. Do not induce vomiting.

Medical Note: Inform emergency responders that the patient was exposed to an aromatic

nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3372405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3372405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

